Cas no 1807082-04-7 (2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid
• CAS No: 1807082-04-7
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4808659
• Update Time: 2025-05-23

2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-5-4(6(9)10)2(11)1-3(12-5)7(13)14/h1,6H,(H,13,14)
• InChI Key： OBXHFZKKSZZWTQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)N=C(C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid

Exploring the Chemical Properties and Applications of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic Acid (CAS No. 1807082-04-7)

The compound 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1807082-04-7) is a highly specialized pyridine derivative with a unique combination of functional groups, making it a subject of interest in various fields of chemistry, including medicinal chemistry, materials science, and chemical synthesis. This compound is characterized by its pyridine ring system, which is substituted with a chlorine atom at position 2, a difluoromethyl group at position 3, an iodine atom at position 4, and a carboxylic acid group at position 6. The presence of these substituents imparts distinct electronic and steric properties to the molecule, rendering it versatile for diverse applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of pyridine derivatives like this compound. Researchers have employed various strategies, including multi-component reactions and transition-metal-catalyzed cross-coupling reactions, to construct such complex molecules. The incorporation of fluorinated substituents, such as the difluoromethyl group, has gained significant attention due to their ability to modulate the physicochemical properties of organic compounds. Fluorinated pyridines are particularly valuable in drug design owing to their enhanced stability and bioavailability.

In the realm of medicinal chemistry, pyridine derivatives are often explored as potential drug candidates or intermediates in the synthesis of bioactive molecules. The carboxylic acid group present in this compound can serve as a reactive site for further functionalization, enabling the attachment of other pharmacophores or bioisosteric replacements. For instance, researchers have utilized similar structures to develop inhibitors for various enzyme targets, including kinases and proteases. The iodine substituent at position 4 adds another layer of complexity to the molecule, potentially influencing its binding affinity and selectivity towards biological targets.

From a materials science perspective, this compound could find applications in the development of advanced organic materials. The pyridine ring system is known for its aromaticity and conjugation properties, which are advantageous in designing materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of halogen atoms like chlorine and iodine can further enhance the electronic properties of these materials by tuning their bandgap and charge transport characteristics.

Recent studies have also highlighted the importance of fluorinated pyridines in catalysis. The difluoromethyl group in this compound can act as a directing group during catalytic processes, facilitating selective transformations under mild conditions. Such findings underscore the potential of this compound as a building block in asymmetric catalysis and enantioselective synthesis.

In terms of synthesis, researchers have employed a variety of techniques to construct this compound. One notable approach involves the sequential installation of substituents on a pyridine ring using electrophilic substitution reactions followed by functional group transformations. The introduction of the difluoromethyl group typically requires specialized reagents or catalysts to achieve high yields and selectivity. Similarly, the iodination at position 4 can be achieved through Sandmeyer-type reactions or other halogenation methods.

The stability and reactivity of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid are critical factors that influence its practical applications. Studies have shown that such compounds exhibit moderate thermal stability under standard conditions but may undergo decomposition under harsh conditions such as high temperatures or strong acidic/basic environments. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions, which can affect its solubility properties in different solvents.

From an environmental standpoint, understanding the degradation pathways and ecotoxicological effects of this compound is essential for its safe handling and disposal. Researchers have investigated the biodegradation potential of similar fluorinated pyridines under aerobic and anaerobic conditions, revealing that these compounds may persist in certain environments due to their chemical stability.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1807082-04-7) represents a fascinating example of how functionalized pyridines can be tailored for specific applications across multiple disciplines. Its unique combination of substituents makes it a valuable tool for advancing research in medicinal chemistry, materials science, and catalysis while highlighting the importance of sustainable practices in its use and disposal.